Cas no 40159-76-0 ((1,2)Oxathiolo(2,3-b)(1,2)oxathiole-7-s(IV))

• Product Name: (1,2)Oxathiolo(2,3-b)(1,2)oxathiole-7-s(IV)
• CAS No: 40159-76-0
• MF: C₅H₄O₂S
• MW: 128.149060249329
• CID: 2631291
• PubChem ID: 142413
• Update Time: 2024-03-01

(1,2)Oxathiolo(2,3-b)(1,2)oxathiole-7-s(IV) Chemical and Physical Properties

Names and Identifiers

• 2,8-dioxa-1λ⁴-thiabicyclo[3.3.0]octa-1(5),3,6-triene
• (1,2)Oxathiolo(2,3-b)(1,2)oxathiole-7-s(iv)
• 1,6-Dioxa-6a-thiapentalene
• [1,2]Oxathiolo[2,3-b][1,2]oxathiole-7-S(IV)
• 7lambda(4)-[1,2]oxathiolo[2,3-b][1,2]oxathiole
• 6,6a-Dihydro-1-oxonia-6-oxa-6a-thia(IV)pentalene-6a-ide
• (1,2)Oxathiolo(2,3-b)(1,2)oxathiole-7-s(IV)

• Inchi： 1S/C5H4O2S/c1-3-6-8-5(1)2-4-7-8/h1-4H
• InChI Key： WJOZPVOSBRBMLR-UHFFFAOYSA-N
• SMILES： S12=C(C=CO1)C=CO2

Computed Properties

• Exact Mass: 127.99320054g/mol
• Monoisotopic Mass: 127.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.7
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioketones